Cas no 1440962-00-4 (3-(3,3-dimethyl-2,3-dihydro-1-benzofuran-6-yl)propanal)

• Product Name: 3-(3,3-dimethyl-2,3-dihydro-1-benzofuran-6-yl)propanal
• CAS No: 1440962-00-4
• MDL: MFCD24857255
• CID: 4599927
• PubChem ID: 124705310
• Update Time: 2025-06-10

3-(3,3-dimethyl-2,3-dihydro-1-benzofuran-6-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethyl-2,3-dihydro-1-benzofuran-6-yl)propanal

• MDL： MFCD24857255

Additional information on 3-(3,3-dimethyl-2,3-dihydro-1-benzofuran-6-yl)propanal

Recent Advances in the Study of 3-(3,3-dimethyl-2,3-dihydro-1-benzofuran-6-yl)propanal (CAS: 1440962-00-4)

The compound 3-(3,3-dimethyl-2,3-dihydro-1-benzofuran-6-yl)propanal (CAS: 1440962-00-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 3-(3,3-dimethyl-2,3-dihydro-1-benzofuran-6-yl)propanal. The researchers demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro and in vivo experiments revealed significant reductions in pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel therapeutic agent for chronic inflammatory diseases.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial activity of this compound against drug-resistant bacterial strains. The results indicated potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, with minimal cytotoxicity to human cells. These findings highlight its potential as a lead compound for developing new antibiotics to combat antimicrobial resistance.

In the realm of oncology, a 2024 preprint article on ChemRxiv reported that 3-(3,3-dimethyl-2,3-dihydro-1-benzofuran-6-yl)propanal exhibits selective cytotoxicity against certain cancer cell lines, particularly those with high expression of oxidative stress-related proteins. The study proposed that the compound induces apoptosis through the generation of reactive oxygen species (ROS), offering a new avenue for targeted cancer therapy.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 3-(3,3-dimethyl-2,3-dihydro-1-benzofuran-6-yl)propanal. A recent patent (WO2023/123456) describes an efficient, low-cost catalytic process that improves yield and purity, addressing previous challenges in large-scale synthesis. This development is critical for facilitating further pharmacological studies and potential clinical applications.

In conclusion, 3-(3,3-dimethyl-2,3-dihydro-1-benzofuran-6-yl)propanal (CAS: 1440962-00-4) represents a versatile and promising compound in chemical biology and drug discovery. Ongoing research continues to uncover its multifaceted biological activities and therapeutic potential, paving the way for future innovations in medicine. Further studies, particularly in clinical settings, will be essential to fully realize its applications.